Cas no 602261-96-1 (3-Methylbenzyl Isocyanide)

• Product Name: 3-Methylbenzyl Isocyanide
• CAS No: 602261-96-1
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 890090
• PubChem ID: 2759804
• Update Time: 2025-04-19

3-Methylbenzyl Isocyanide Chemical and Physical Properties

Names and Identifiers

• 3-Methylbenzylisocyanide
• 1-(isocyanomethyl)-3-methylbenzene
• 3-Methylbenzyl Isocyanide

• MDL： MFCD02664585
• Inchi： 1S/C9H9N/c1-8-4-3-5-9(6-8)7-10-2/h3-6H,7H2,1H3
• InChI Key： HPZLCOJMLJHQHQ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 1.64500

3-Methylbenzyl Isocyanide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes